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Compound of Interest

Compound Name: Ethyl 4-nitrophenylglyoxylate

Cat. No.: B1585217 Get Quote

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug

development professionals working with ethyl 4-nitrophenylglyoxylate (CAS: 70091-75-7).

Here, we address common questions and troubleshoot potential experimental issues to ensure

the integrity and success of your research. Our focus is on providing not just procedural steps,

but the underlying chemical principles to empower you to make informed decisions in the lab.

Section 1: Frequently Asked Questions (FAQs)
This section covers the fundamental aspects of handling and storing ethyl 4-
nitrophenylglyoxylate.

Q1: What are the key physical and chemical properties of this reagent?

Ethyl 4-nitrophenylglyoxylate is a solid organic compound used as a building block in various

chemical syntheses.[1] Its identity and physical characteristics are summarized below.
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Property Value Source(s)

CAS Number 70091-75-7 [2][3]

Molecular Formula C₁₀H₉NO₅ [2][3]

Molecular Weight 223.18 g/mol [2][3]

Appearance
Pale yellow to orange or brown

crystals or powder
[4]

Melting Point 40-42 °C [5]

Boiling Point 152-157 °C at 0.5 mmHg [5]

Synonyms

Ethyl 2-(4-nitrophenyl)-2-

oxoacetate, Ethyl 4-

nitrobenzoylformate

[3]

Q2: What are the recommended long-term storage conditions?

Proper storage is critical to maintain the reagent's stability and purity.

Temperature: Store at room temperature in a dry, cool, and well-ventilated area.[5][6]

Atmosphere: Keep the container tightly sealed to protect it from atmospheric moisture. The

ester functional group is susceptible to slow hydrolysis over time, which can be accelerated

by moisture.

Light: While not specified as highly light-sensitive, storing in an opaque container or in a dark

cabinet is a standard best practice for complex organic molecules to prevent potential

photochemical degradation.

Q3: What Personal Protective Equipment (PPE) is required for handling?

Standard laboratory PPE is required to minimize exposure.

Eye Protection: Wear chemical safety goggles or glasses.[6]
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Hand Protection: Wear suitable chemical-impermeable gloves (e.g., nitrile rubber).[2] Always

inspect gloves for degradation before use and wash hands thoroughly after handling.

Body Protection: A standard laboratory coat is required.[6]

Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhaling dust particles.[2][6]

Q4: How stable is ethyl 4-nitrophenylglyoxylate?

Under recommended storage conditions, the product is chemically stable.[2] However, its

stability can be compromised by certain conditions.

Chemical Incompatibility: Aromatic nitro compounds, as a class, can react vigorously with

strong reducing agents, strong bases (like caustic alkalies), and oxidizing agents. Such

interactions can lead to decomposition. Avoid these materials unless they are a required part

of your reaction, in which case, the reaction should be performed under controlled

conditions.

Thermal Stability: While the material is stable at room temperature, it is important to avoid

excessive heat.[7] High temperatures can accelerate decomposition.

Section 2: Troubleshooting Guide
This section addresses specific problems you may encounter during your experiments,

providing a logical framework for diagnosis and resolution.

Q1: My solid reagent has darkened in color since I received it. Is it still viable for my

experiment?

A change in appearance, particularly darkening from a pale yellow to a brown color, is often an

indicator of decomposition. This introduces impurities that can interfere with your reaction.

Before proceeding, it is crucial to assess the reagent's integrity.

Causality: The darkening is likely due to the formation of small quantities of highly conjugated

degradation products. The nitro group can be susceptible to reduction, and the α-keto ester
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linkage can undergo various side reactions over time, especially in the presence of trace

impurities, moisture, or light.

Below is a workflow to determine the viability of a discolored reagent.
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Reagent appears discolored
(e.g., darkened, clumpy)

Is the melting point
significantly lower or broader

than the specification (40-42°C)?

High probability of decomposition.
Impurity level is significant.

  Yes

Perform further purity check.
(e.g., TLC, NMR, LC-MS)

  No / Unsure

Discard reagent and
procure a new lot.

Does the analysis show
significant impurities or
degradation products?

  Yes

Reagent is likely usable.
Proceed with a small-scale

pilot reaction first.

  No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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